Cas no 958454-25-6 (1-Bromo-3-(2,2-difluoroethoxy)benzene)

1-Bromo-3-(2,2-difluoroethoxy)benzene structure

958454-25-6 structure

Product Name:1-Bromo-3-(2,2-difluoroethoxy)benzene

CAS No:958454-25-6

MF:C₈H₇BrF₂O

MW:237.041388750076

CID:1001724

PubChem ID:45158777

Update Time:2025-04-20

1-Bromo-3-(2,2-difluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-(2,2-difluoro-ethoxy)-benzene
- 1-bromo-3-(2,2-difluoroethoxy)benzene
- SCHEMBL16031895
- CS-0458343
- 3-(2,2-Difluoroethoxy)bromobenzene
- AKOS010145247
- Z608352774
- PS-11648
- DTXSID20669714
- EN300-91175
- MFCD11036117
- 958454-25-6
- A1-17177
- WBWQAWMAKJZSLB-UHFFFAOYSA-N
- G48594
- 1-Bromo-3-(2,2-difluoroethoxy)benzene
- Inchi： 1S/C8H7BrF2O/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4,8H,5H2
- InChI Key： WBWQAWMAKJZSLB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)OCC(F)F

Computed Properties

Exact Mass: 235.96500
Monoisotopic Mass: 235.965
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2A^2
XLogP3: 3.4

Experimental Properties

Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 232.5±40.0 ºC (760 Torr),
Flash Point: 113.8±11.6 ºC,
Solubility: Very slightly soluble (0.33 g/l) (25 º C),
PSA: 9.23000
LogP: 3.09300

1-Bromo-3-(2,2-difluoroethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC500915-100mg	3-(2,2-Difluoroethoxy)bromobenzene	958454-25-6		100mg	£25.00	2025-02-21
Apollo Scientific	PC500915-250mg	3-(2,2-Difluoroethoxy)bromobenzene	958454-25-6		250mg	£55.00	2025-02-21
Apollo Scientific	PC500915-1g	3-(2,2-Difluoroethoxy)bromobenzene	958454-25-6		1g	£200.00	2025-02-21
TRC	B800275-10mg	1-Bromo-3-(2,2-difluoroethoxy)benzene	958454-25-6		10mg	$ 50.00	2022-06-06
TRC	B800275-50mg	1-Bromo-3-(2,2-difluoroethoxy)benzene	958454-25-6		50mg	$ 185.00	2022-06-06
TRC	B800275-100mg	1-Bromo-3-(2,2-difluoroethoxy)benzene	958454-25-6		100mg	$ 275.00	2022-06-06
SHENG KE LU SI SHENG WU JI SHU	sc-357467-1 g	1-Bromo-3-(2,2-difluoro-ethoxy)-benzene,	958454-25-6		1g	￥15,042.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-357467A-5 g	1-Bromo-3-(2,2-difluoro-ethoxy)-benzene,	958454-25-6		5g	￥37,605.00	2023-07-11
Enamine	EN300-91175-0.05g	1-bromo-3-(2,2-difluoroethoxy)benzene	958454-25-6	95.0%	0.05g	$23.0	2025-02-21
Enamine	EN300-91175-0.1g	1-bromo-3-(2,2-difluoroethoxy)benzene	958454-25-6	95.0%	0.1g	$32.0	2025-02-21

1-Bromo-3-(2,2-difluoroethoxy)benzene Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

958454-25-6 (1-Bromo-3-(2,2-difluoroethoxy)benzene) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent